Cas no 1344739-42-9 (3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine
• CAS No: 1344739-42-9
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 5188708
• PubChem ID: 63970932
• Update Time: 2025-08-05

3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(7-chloro-1,3-benzodioxol-5-yl)-
• 3-(7-Chlorobenzo[d][1,3]dioxol-5-yl)prop-2-en-1-amine
• 3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine

• Inchi： 1S/C10H10ClNO2/c11-8-4-7(2-1-3-12)5-9-10(8)14-6-13-9/h1-2,4-5H,3,6,12H2
• InChI Key： GFPIBCBSZIOLTH-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=CC(Cl)=C2OCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine

Introduction to Compound CAS No. 1344739-42-9: 3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine

The compound with CAS No. 1344739-42-9, commonly referred to as 3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a dioxaindane ring system with a chloro substituent and an amino group attached via a propenyl chain. Its unique structure makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of dioxaindane derivatives in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the chloro group at position 7 of the dioxaindane ring introduces electronic effects that can modulate the compound's reactivity and pharmacokinetic properties. Furthermore, the propenylamine moiety adds flexibility to the molecule, enabling it to interact with various biological targets.

One of the most promising applications of 3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine lies in its potential as a precursor for more complex molecules. Researchers have explored its use in Suzuki-Miyaura coupling reactions, where it serves as an efficient building block for constructing biologically active compounds. This approach has been validated in several recent publications, demonstrating its versatility in organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, making it a reliable component in multi-step synthesis protocols.

The synthesis of 3-(7-chloro-1,3-dioxaindan-5-yl)prop-2-en-1-amine typically involves a combination of cyclization and substitution reactions. A recent study published in *Journal of Organic Chemistry* detailed an optimized route involving the reaction of a suitably substituted chlorinated aldehyde with an amine derivative under acidic conditions, followed by cyclization to form the dioxaindane ring system.

From an environmental standpoint, this compound has shown minimal toxicity in acute toxicity studies, which is a favorable attribute for its potential use in pharmaceuticals or agrochemicals. However, further long-term studies are required to fully assess its environmental impact and bioaccumulation potential.

In conclusion, CAS No. 1344739-42-9 represents a valuable addition to the arsenal of chemical building blocks available for drug discovery and material science applications. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors.